Cas no 139264-88-3 (ALUMINUM SILICATE)

• Product Name: ALUMINUM SILICATE
• CAS No: 139264-88-3
• MF: Al₂O₉Si₃
• MW: 282.21418094635
• CID: 136828
• PubChem ID: 57652234
• Update Time: 2026-05-14

ALUMINUM SILICATE Chemical and Physical Properties

Names and Identifiers

• ALUMINUM SILICATE
• MONTMORILLONIT (ALUMINUM PILLARED CLAY) CATALYST
• ALUMINIUM SILICATE
• ANDALUSITE
• CATALYST (ALUMINUM PILLARED CLAY)
• FIBERFRAX(R)
• KAOLINITE
• montmorillonit (aluminum pillared clay)
• MontMorillonite (AluMinuM Pillared Clay)
• PYRAX ABB
• PYROPHYLLITE
• SILICA-ALUMINA CATALYST SUPPORT
• SILLIMANITE

• MDL： MFCD00077645
• Inchi： InChI=1S/4Al.3O4Si/c;;;;3*1-5(2,3)4/q4*+3;3*-4
• InChI Key： HNPSIPDUKPIQMN-UHFFFAOYSA-N
• SMILES： [Si]([O-])([O-])([O-])[O-].[Al+3].[Si]([O-])([O-])([O-])[O-].[Si]([O-])([O-])([O-])[O-].[Al+3].[Al+3].[Al+3]

Computed Properties

• Exact Mass: 287.89500

Experimental Properties

• PH: 4-5
• PSA: 189.57000
• LogP: -1.53660

ALUMINUM SILICATE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：ZG6800000
• Hazardous Material Identification：

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid oxoanionic compounds Metalloid aluminates